Cas no 70780-19-7 (1H-Indene-1-carboxylic acid, 5-(cyclohexylmethyl)-2,3-dihydro-)

• Product Name: 1H-Indene-1-carboxylic acid, 5-(cyclohexylmethyl)-2,3-dihydro-
• CAS No: 70780-19-7
• MF: C₁₇H₂₂O₂
• MW: 258.355385303497
• CID: 546695
• PubChem ID: 20485794
• Update Time: 2025-04-19

1H-Indene-1-carboxylic acid, 5-(cyclohexylmethyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-carboxylic acid, 5-(cyclohexylmethyl)-2,3-dihydro-
• 5-(cyclohexylmethyl)-2,3-dihydro-1H-indene-1-carboxylic acid
• SCHEMBL11187647
• 70780-19-7
• DTXSID30607940

• Inchi： 1S/C17H22O2/c18-17(19)16-9-7-14-11-13(6-8-15(14)16)10-12-4-2-1-3-5-12/h6,8,11-12,16H,1-5,7,9-10H2,(H,18,19)
• InChI Key： KMLGVCIZCVYBHG-UHFFFAOYSA-N
• SMILES： OC(C1CCC2C=C(C=CC1=2)CC1CCCCC1)=O

Computed Properties

• Exact Mass: 258.16206
• Monoisotopic Mass: 258.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3